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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butyl Ricinoleate, a versatile ester

derived from castor oil. This document consolidates critical information regarding its chemical

identity, physicochemical properties, synthesis methodologies, and diverse applications, with a

particular focus on its relevance in research and pharmaceutical development.

Chemical Identification
Butyl ricinoleate is an ester of ricinoleic acid and butanol.[1] Its unique chemical structure,

featuring a hydroxyl group and a double bond, imparts distinct properties that make it a

valuable compound in various scientific and industrial fields.

CAS Number: 151-13-3[2][3][4][5][6][7]

IUPAC Name: butyl (Z,12R)-12-hydroxyoctadec-9-enoate[4]

Synonyms: Ricinoleic Acid Butyl Ester, Ricinolic Acid Butyl Ester[2][5][6][7]

Molecular Formula: C22H42O3[1][4][5][6]

Molecular Weight: 354.57 g/mol [2][5]

Physicochemical Properties
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Butyl ricinoleate is a yellow to colorless oily liquid.[2] A summary of its key physical and

chemical properties is presented in the tables below.

Table 1: General Physicochemical Properties

Property Value Source

Appearance Clear, pale yellow liquid [2]

Odor Very faint, oily [5]

Melting Point -95 °C (-139 °F) [3]

Boiling Point 68 - 70 °C [3]

Flash Point -14.8 °F (-26 °C) (closed cup) [3]

Table 2: Technical Specifications

Parameter Value Source

Purity ≥ 98% [2]

Acid Value ≤ 2.0 mg KOH/g [2]

Saponification Value 160 - 175 [2]

Iodine Value 75 - 82 [2]

Hydroxyl Value 50 - 65 [2]

Moisture ≤ 0.2% [2]

Insoluble Impurities ≤ 0.1% [2]

Synthesis Methodologies
The production of butyl ricinoleate can be achieved through both traditional chemical

synthesis and more environmentally friendly enzymatic routes.

Chemical Synthesis: Acid-Catalyzed Esterification
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The conventional method for synthesizing butyl ricinoleate involves the esterification of

ricinoleic acid with butanol.[1] Ricinoleic acid is first extracted from castor oil via hydrolysis or

transesterification.[1]

Experimental Protocol: General Procedure for Acid-Catalyzed Esterification

Reactant Preparation: Ricinoleic acid (obtained from castor oil hydrolysis) and n-butanol are

combined in a suitable reaction vessel.

Catalyst Addition: An acid catalyst, such as sulfuric acid, is carefully added to the mixture.[1]

Reaction Conditions: The reaction is conducted under controlled temperature and pressure

to drive the esterification and maximize the yield of butyl ricinoleate.[1]

Purification: Following the reaction, the crude product is purified. This is typically achieved

through distillation or other separation techniques to remove unreacted starting materials,

the catalyst, and any by-products.[1]
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Step 1: Extraction

Step 2: Esterification

Step 3: Purification
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Esterification Reaction

n-Butanol Acid Catalyst (e.g., H₂SO₄)

Crude Butyl Ricinoleate

Distillation / Separation

Purified Butyl Ricinoleate
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Caption: Chemical synthesis workflow for Butyl Ricinoleate.

Enzymatic Synthesis
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An alternative, "green chemistry" approach to synthesizing butyl ricinoleate utilizes lipases as

biocatalysts.[1] This method offers several advantages, including milder reaction conditions,

reduced energy consumption, and minimized byproduct formation.[1] Lipase-catalyzed

esterification can achieve high conversion rates, sometimes exceeding 98% under optimized

conditions.[1]

Experimental Protocol: General Procedure for Enzymatic Synthesis

Enzyme Selection: A suitable lipase, often immobilized for stability and reusability, is chosen

as the catalyst. Lipases from Candida rugosa and Pseudomonas cepacia have been

investigated for similar esterifications.[1]

Reaction Medium: The reaction is typically carried out in an organic solvent of moderate

polarity to maintain enzyme structure while ensuring substrate solubility.[1]

Substrate Addition: Ricinoleic acid and butanol are added to the reaction medium containing

the lipase.

Incubation: The mixture is incubated at a controlled temperature, which is generally lower

than in chemical synthesis to enhance enantioselectivity.[1]

Monitoring: The reaction progress is monitored over time until the desired conversion is

achieved.

Product Recovery: The enzyme is separated from the reaction mixture (e.g., by filtration for

immobilized enzymes), and the butyl ricinoleate is purified from the remaining substrates

and solvent.

Applications in Research and Development
Butyl ricinoleate's unique properties make it a valuable compound in several research and

industrial sectors.
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Industrial Applications
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Caption: Key application areas of Butyl Ricinoleate.

Industrial and Cosmetic Uses
Plasticizers: It serves as an effective plasticizer for various resins, including polyvinyl butyral,

nitrocellulose, and ethyl cellulose, enhancing flexibility and durability.[1][2]

Lubricants: Its excellent lubricating properties make it suitable for use in industrial lubricants.

[1][2]

Cosmetics and Personal Care: In cosmetic formulations, it functions as an emollient,

improving skin feel and moisture retention.[1][2]

Biological and Pharmaceutical Relevance
For drug development professionals, butyl ricinoleate presents several areas of interest:
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Biochemical Reagent: It is used as a biochemical reagent in various laboratory assays and

experiments.[1][8]

Potential Biological Activities:

Anti-inflammatory Properties: Studies suggest that butyl ricinoleate may possess anti-

inflammatory properties, potentially by suppressing the production of pro-inflammatory

mediators.[1]

Antimicrobial Effects: It has shown activity against certain bacteria and fungi, indicating its

potential for use in medicinal formulations.[1]

Drug Delivery: Due to its biocompatibility and biodegradable nature, butyl ricinoleate is

being investigated as a carrier or solvent in pharmaceutical applications.[1] Its interaction

with other compounds may enhance the efficacy of certain drugs.[1]

Enantiomerically Pure Synthesis: The kinetic resolution of precursors to butyl ricinoleate
can provide enantiomerically pure building blocks, which are highly valuable in

pharmaceutical and fine chemical synthesis.[1]

Safety and Handling
Butyl ricinoleate is generally considered non-toxic and is manufactured to both industrial and

cosmetic grade standards.[2] However, as with any chemical, it is essential to consult the

Safety Data Sheet (SDS) for detailed handling and safety information.[3] It may cause irritation

to the skin and respiratory system and is classified as a flammable liquid.[3]

Conclusion
Butyl ricinoleate is a bio-based ester with a well-defined chemical profile and a broad

spectrum of applications. For researchers and professionals in drug development, its

biocompatibility, potential biological activities, and utility as a pharmaceutical excipient make it

a compound of significant interest. The availability of both chemical and greener enzymatic

synthesis routes further enhances its appeal for sustainable and innovative applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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